Cas no 38690-76-5 (4-Cyanophenyl 4-heptylbenzoate)

4-Cyanophenyl 4-heptylbenzoate structure
38690-76-5 structure
Product Name:4-Cyanophenyl 4-heptylbenzoate
CAS No:38690-76-5
MF:C21H23NO2
MW:321.41282582283
MDL:MFCD00001817
CID:313566
PubChem ID:87571170
Update Time:2025-04-19

4-Cyanophenyl 4-heptylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-heptyl-, 4-cyanophenyl ester
    • 4-Cyanophenyl 4-Heptylbenzoate
    • (4-cyanophenyl) 4-heptylbenzoate
    • 4-Heptylbenzoic Acid 4-Cyanophenyl Ester
    • 4-heptyl-benzoic acid 4-cyanophenyl ester
    • p-Cyanophenyl p-heptylbenzoate
    • Benzoic acid, 4-heptyl-, 4-cyanophenyl ester
    • 4-Cyanophenyl4-Heptylbenzoate
    • 4'-N-Heptylbenzoic acid 4-cyanophenyl ester
    • C21H23NO2
    • 4'-Cyanophenyl 4-heptylbenzoate
    • ZWAUTNYPKHVAEZ-UHFFFAOYSA-N
    • 4-Heptylbenzoic acid 4-cyanophenyl
    • STK031994
    • SBB059181
    • MCU
    • O139
    • 4-Cyanophenyl 4-heptylbenzoate
    • MDL： MFCD00001817
    • Inchi： 1S/C21H23NO2/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)21(23)24-20-14-10-18(16-22)11-15-20/h8-15H,2-7H2,1H3
    • InChI Key： ZWAUTNYPKHVAEZ-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(C#N)=CC=1)C(C1C=CC(=CC=1)CCCCCCC)=O

Computed Properties

  • Exact Mass: 392.17100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 6.6
  • Topological Polar Surface Area: 50.1

Experimental Properties

  • Color/Form: crystal
  • Density: 1.1164 (rough estimate)
  • Melting Point: 44-45 °C(lit.)
  • Boiling Point: 460.16°C (rough estimate)
  • Flash Point: >230 °F
  • Refractive Index: 1.5614 (estimate)
  • PSA: 41.57000
  • LogP: 5.39680
  • Solubility: Not determined

4-Cyanophenyl 4-heptylbenzoate Security Information

  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • Safety Term：S24/25
  • Risk Phrases：R20/21/22

4-Cyanophenyl 4-heptylbenzoate Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

4-Cyanophenyl 4-heptylbenzoate Pricemore >>

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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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